Cas no 2033-83-2 (1-(4-Bromobutoxy)-4-methoxybenzene)

1-(4-Bromobutoxy)-4-methoxybenzene is a brominated aromatic ether compound featuring a methoxy-substituted benzene ring linked to a bromobutoxy chain. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and liquid crystals. The bromine moiety offers reactivity for further functionalization via nucleophilic substitution or coupling reactions, while the methoxy group enhances solubility and electronic properties. Its well-defined molecular architecture ensures consistent performance in cross-coupling and etherification processes. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. Suitable for research and industrial applications requiring precise aromatic modifications.
1-(4-Bromobutoxy)-4-methoxybenzene structure
2033-83-2 structure
Product name:1-(4-Bromobutoxy)-4-methoxybenzene
CAS No:2033-83-2
MF:C11H15O2Br
MW:259.1396
MDL:MFCD00980264
CID:287236
PubChem ID:2063668

1-(4-Bromobutoxy)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(4-bromobutoxy)-4-methoxy-
    • 1-(4-bromobutoxy)-4-methoxybenzene
    • 1-(4-BROMOBUTOXY)-4-METHOXY-BENZENE
    • 1-(4-Brom-butoxy)-4-methoxy-benzol
    • 1-(4-bromo-n-butoxy)-4-methoxybenzene
    • 1-(4-methoxyphenoxy)-4-bromobutane
    • 1-bromo-4-(4-methoxyphenoxy)butane
    • 4-(4-methoxyphenoxy)butyl bromide
    • MFCD00980264
    • AKOS000343611
    • FS-4657
    • A814465
    • SCHEMBL7823783
    • XNMUBVHIMDDDNF-UHFFFAOYSA-N
    • CS-0333674
    • J-013227
    • 4-(4-methoxyphenoxy)butylbromide
    • 2033-83-2
    • FT-0742340
    • DTXSID90366309
    • DB-017280
    • 1-(4-Bromobutoxy)-4-methoxybenzene
    • MDL: MFCD00980264
    • Inchi: InChI=1S/C11H15BrO2/c1-13-10-4-6-11(7-5-10)14-9-3-2-8-12/h4-7H,2-3,8-9H2,1H3
    • InChI Key: XNMUBVHIMDDDNF-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)OCCCCBr

Computed Properties

  • Exact Mass: 258.02600
  • Monoisotopic Mass: 258.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 98-105°C/0.18mm
  • Flash Point: 146.6±17.8 °C
  • PSA: 18.46000
  • LogP: 3.24910
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-Bromobutoxy)-4-methoxybenzene Security Information

1-(4-Bromobutoxy)-4-methoxybenzene Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-(4-Bromobutoxy)-4-methoxybenzene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B801503-250mg
1-(4-Bromobutoxy)-4-methoxybenzene
2033-83-2
250mg
$ 50.00 2022-06-06
TRC
B801503-500mg
1-(4-Bromobutoxy)-4-methoxybenzene
2033-83-2
500mg
$ 70.00 2022-06-06
abcr
AB233765-5 g
1-(4-Bromobutoxy)-4-methoxybenzene; .
2033-83-2
5g
€167.10 2023-04-27
TRC
B801503-2.5g
1-(4-Bromobutoxy)-4-methoxybenzene
2033-83-2
2.5g
$ 275.00 2022-06-06
Fluorochem
024939-5g
1-(4-Bromobutoxy)-4-methoxy-benzene
2033-83-2 97
5g
£102.00 2022-03-01
Fluorochem
024939-25g
1-(4-Bromobutoxy)-4-methoxy-benzene
2033-83-2 97
25g
£405.00 2022-03-01
SHENG KE LU SI SHENG WU JI SHU
sc-281841A-5g
1-(4-Bromobutoxy)-4-methoxy-benzene,
2033-83-2
5g
¥3008.00 2023-09-05
Key Organics Ltd
FS-4657-10g
1-(4-Bromobutoxy)-4-methoxy-benzene
2033-83-2 >97%
10g
£440.00 2025-02-09
Key Organics Ltd
FS-4657-1g
1-(4-Bromobutoxy)-4-methoxy-benzene
2033-83-2 >97%
1g
£88.00 2025-02-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
J20_024939-5g
1-(4-Bromobutoxy)-4-methoxy-benzene
2033-83-2 97
5g
¥2244.00 2024-08-09

Additional information on 1-(4-Bromobutoxy)-4-methoxybenzene

1-(4-Bromobutoxy)-4-methoxybenzene (CAS No. 2033-83-2)

1-(4-Bromobutoxy)-4-methoxybenzene, also known by its CAS registry number CAS No. 2033-83-2, is a chemical compound with the molecular formula C11H15BrO2. This compound belongs to the class of aromatic ethers and is characterized by its unique structure, which includes a bromine atom attached to a butoxy group and a methoxy group on the benzene ring. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it suitable for various applications in organic synthesis and material science.

The synthesis of 1-(4-Bromobutoxy)-4-methoxybenzene typically involves nucleophilic substitution reactions or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing the environmental footprint and enhancing yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported in the literature as a promising approach for constructing ether linkages with high precision.

In terms of chemical properties, 1-(4-Bromobutoxy)-4-methoxybenzene exhibits moderate solubility in organic solvents such as dichloromethane and diethyl ether, while being poorly soluble in water. Its boiling point is approximately 150°C under standard pressure, making it suitable for thermal processing in certain industrial applications. The compound is also relatively stable under normal storage conditions but may undergo hydrolysis under strong acidic or basic conditions, leading to the formation of corresponding phenolic derivatives.

The application of CAS No. 2033-83-2 spans across various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules targeting specific therapeutic areas such as oncology and inflammation. Recent studies have highlighted its potential as a precursor for developing novel kinase inhibitors, which are critical in anticancer drug discovery.

In agrochemicals, 1-(4-Bromobutoxy)-4-methoxybenzene is utilized in the development of herbicides and fungicides due to its ability to modulate plant growth regulators. Researchers have reported that derivatives of this compound exhibit potent activity against pathogenic fungi, offering a sustainable solution for crop protection.

From an environmental perspective, understanding the fate and behavior of CAS No. 2033-83-2 in natural systems is crucial for risk assessment and regulatory purposes. Studies conducted under simulated environmental conditions have shown that this compound undergoes biodegradation via microbial action, albeit at a slower rate compared to other aromatic ethers. This information is vital for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 1-(4-Bromobutoxy)-4-methoxybenzene (CAS No. 2033-83-2) is a versatile chemical entity with significant potential across multiple industries. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as an important building block in modern chemical innovation.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:2033-83-2)1-(4-Bromobutoxy)-4-methoxybenzene
A814465
Purity:99%/99%
Quantity:5g/25g
Price ($):281.0/1117.0